Cas no 1040641-38-0 (3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide)

• Product Name: 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide
• CAS No: 1040641-38-0
• MF: C₂₀H₂₁N₃O₃S₃
• MW: 447.594040632248
• CID: 5383065
• Update Time: 2025-10-30

3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[(4-Phenyl-1-piperazinyl)sulfonyl]-N-(2-thienylmethyl)-2-thiophenecarboxamide
• 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C20H21N3O3S3/c24-20(21-15-17-7-4-13-27-17)19-18(8-14-28-19)29(25,26)23-11-9-22(10-12-23)16-5-2-1-3-6-16/h1-8,13-14H,9-12,15H2,(H,21,24)
• InChI Key： UMTJGBZECJZWMR-UHFFFAOYSA-N
• SMILES： C1(C(NCC2SC=CC=2)=O)SC=CC=1S(N1CCN(C2=CC=CC=C2)CC1)(=O)=O

Experimental Properties

• Density: 1.398±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.58±0.46(Predicted)

Additional information on 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide

Comprehensive Overview of 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide (CAS No. 1040641-38-0)

The compound 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide (CAS No. 1040641-38-0) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This sulfonamide derivative features a unique combination of thiophene and phenylpiperazine moieties, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications as a small molecule inhibitor or modulator in various therapeutic areas, including central nervous system (CNS) disorders and metabolic diseases.

One of the most frequently searched questions about this compound revolves around its synthesis pathway and mechanism of action. The molecule's sulfonyl group and carboxamide linkage contribute to its stability and binding affinity, making it a promising candidate for drug development. Recent studies have explored its interactions with G-protein coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in numerous physiological processes. This aligns with the growing interest in precision medicine and targeted therapies, which dominate current biomedical discussions.

From a structural perspective, the presence of both thiophene and phenylpiperazine rings suggests potential multitarget activity, a highly sought-after property in drug discovery. The thiophene-2-carboxamide segment is particularly noteworthy, as similar scaffolds have shown efficacy in enzyme inhibition and receptor modulation. This has led to increased searches for "thiophene-based drug design" and "sulfonamide pharmacology" in academic and industrial circles.

The compound's physicochemical properties, such as logP and solubility, are also critical for researchers evaluating its drug-likeness. Computational studies and QSAR modeling have become popular tools to predict these parameters, reflecting the broader trend of AI-driven drug discovery. Many users search for "in silico ADMET prediction" for CAS No. 1040641-38-0, highlighting the demand for computational chemistry approaches in early-stage research.

In the context of intellectual property, this molecule has been referenced in several patents related to neurological therapeutics. The phenylpiperazine sulfonyl component is often associated with dopaminergic and serotonergic activity, making it relevant to current investigations into neurodegenerative diseases and mood disorders. This connection to mental health research aligns with rising public interest in brain health optimization and cognitive enhancers.

Analytical methods for characterizing 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide typically involve HPLC, mass spectrometry, and NMR spectroscopy. The compound's chromatographic behavior and fragmentation patterns are frequently studied, as evidenced by searches for "LC-MS analysis of sulfonamides." These techniques are crucial for quality control in pharmaceutical manufacturing, another trending topic in the biotech industry.

From a green chemistry perspective, researchers are investigating more sustainable synthesis routes for this compound, reflecting the broader shift toward environmentally friendly drug production. The thiophene ring system offers opportunities for catalytic functionalization, a subject of increasing importance in organic synthesis methodologies. This aspect resonates with the growing emphasis on sustainable pharmaceuticals in both academic literature and industry reports.

The potential structure-activity relationships (SAR) of this molecule continue to be explored, particularly how modifications to the phenylpiperazine or thiophene components might enhance bioavailability or target selectivity. Such investigations contribute to the ongoing discussion about rational drug design principles and molecular optimization strategies. These topics frequently appear in searches related to medicinal chemistry innovations and next-generation therapeutics.

In conclusion, 3-[(4-phenylpiperazin-1-yl)sulfonyl]-N-[(thiophen-2-yl)methyl]thiophene-2-carboxamide represents an intriguing case study in contemporary pharmaceutical research. Its structural features and potential biological activities position it at the intersection of multiple cutting-edge scientific domains, from computational biology to neuropharmacology. As research progresses, this compound may yield valuable insights for addressing some of today's most challenging health conditions while exemplifying modern drug discovery paradigms.